![molecular formula C15H12ClN3O B3035101 3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone CAS No. 303091-12-5](/img/structure/B3035101.png)
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Overview
Description
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, also known as 4-chloro-2,6-dimethyl-3-aminoquinazoline, is a synthetic compound that has been used in various scientific research applications. It is an aromatic amine that is commonly used in the synthesis of organic compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Antitumor Properties
R115777, a derivative of 3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, is a potent inhibitor of farnesyl protein transferase. This compound has significant antitumor effects in vivo after oral administration in mice. R115777 originated from Janssen's ketoconazole and retinoic acid catabolism programs and is currently in phase III clinical evaluation due to its pharmacological potential in cancer treatment (Venet, End, & Angibaud, 2003).
Synthesis of Substituted Derivatives
3-Amino-2-methyl-4(3H)-quinazolinone has been used in the synthesis of various substituted derivatives. It has been lithiated with n-butyllithium, allowing it to react with different electrophiles to yield 2-substituted derivatives. This method provides access to a range of substituted 3-(methylamino)-2-alkyl-4(3H)-quinazolinones, showing the versatility of this compound in chemical synthesis (Smith, El‐Hiti, Abdel-megeed, & Abdo, 1996).
Antimicrobial Applications
A novel 3-amino-4(3H)-quinazolinone was synthesized via multiple routes for producing various derivatives, including urea, thiourea, thiazole, and pyrimidine. These derivatives demonstrated antimicrobial activities, underscoring the potential of this compound in developing new antimicrobial agents (Ammar et al., 2011).
Synthesis of Peptide Derivatives
Peptide derivatives of quinazolin-3(4H)-one, a compound related to this compound, have been synthesized and shown to possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This indicates the potential for these compounds in antibacterial drug development (Kapoor, Nabi, Gupta, & Gupta, 2017).
Cytotoxic Evaluation
In a study exploring the cytotoxic effects of quinazolinone-1, 3, 4-oxadiazole derivatives, compounds containing 3-amino-4(3H) quinazolinone derivatives demonstrated significant cytotoxic activity against cancer cell lines. This research highlights the compound's potential application in cancer therapy (Hassanzadeh et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-amino-2-(4-chlorophenyl)-6-methylquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O/c1-9-2-7-13-12(8-9)15(20)19(17)14(18-13)10-3-5-11(16)6-4-10/h2-8H,17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJZKOQZRLNXYLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N(C2=O)N)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303091-12-5 | |
Record name | 3-AMINO-2-(4-CHLOROPHENYL)-6-METHYL-4(3H)-QUINAZOLINONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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